Cas no 1797660-00-4 (1-(3-chlorophenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea)

• Product Name: 1-(3-chlorophenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea
• CAS No: 1797660-00-4
• MF: C₁₆H₁₈ClN₅O
• MW: 331.800021648407
• CID: 5372316
• Update Time: 2025-08-04

1-(3-chlorophenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• N-(3-Chlorophenyl)-N′-[[4-(1-pyrrolidinyl)-2-pyrimidinyl]methyl]urea
• 1-(3-chlorophenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea

• Inchi： 1S/C16H18ClN5O/c17-12-4-3-5-13(10-12)20-16(23)19-11-14-18-7-6-15(21-14)22-8-1-2-9-22/h3-7,10H,1-2,8-9,11H2,(H2,19,20,23)
• InChI Key： OVZRNMNLGCJFMO-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Cl)=C1)C(NCC1=NC=CC(N2CCCC2)=N1)=O

Experimental Properties

• Density: 1.354±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 486.6±45.0 °C(Predicted)
• pka: 12.41±0.46(Predicted)

Additional information on 1-(3-chlorophenyl)-3-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}urea

1-(3-Chlorophenyl)-3-{[4-(Pyrrolidin-1-yl)Pyrimidin-2-yl]Methyl}Urea: A Comprehensive Overview

1-(3-Chlorophenyl)-3-{[4-(Pyrrolidin-1-yl)Pyrimidin-2-yl]Methyl}Urea, also known by its CAS number 1797660-00-4, is a complex organic compound with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique chemical structure and promising applications in drug development. The molecule consists of a urea group linked to a pyrimidine ring, which is further substituted with a pyrrolidine moiety and a chlorophenyl group. These structural features contribute to its diverse chemical properties and reactivity.

The synthesis of 1-(3-Chlorophenyl)-3-{[4-(Pyrrolidin-1-yl)Pyrimidin-2-yl]Methyl}Urea involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and possibly hydrogenation steps. Recent advancements in catalytic methods have enabled more efficient pathways for the synthesis of such heterocyclic compounds. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key transformations in the synthesis process. These methods not only enhance yield but also improve the overall sustainability of the production process.

The pharmacological properties of this compound have been extensively studied in recent years. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, preliminary results suggest that it may exhibit inhibitory activity against histone deacetylases (HDACs), which are key targets in cancer therapy. Additionally, its ability to modulate signaling pathways associated with inflammation has positioned it as a candidate for anti-inflammatory drug development.

One of the most intriguing aspects of 1-(3-Chlorophenyl)-3-{[4-(Pyrrolidin-1-yl)Pyrimidin-2-yl]Methyl}Urea is its structural versatility. The pyrimidine ring serves as a scaffold for various functional groups, enabling interactions with biological targets such as proteins and nucleic acids. The presence of the pyrrolidine group introduces additional flexibility and hydrogen bonding capabilities, which are crucial for molecular recognition and binding affinity.

Recent studies have also explored the potential of this compound in materials science. Its ability to form stable crystalline structures makes it a candidate for applications in organic electronics and photonics. Researchers have investigated its optical properties, particularly its absorption and emission characteristics, which could be harnessed in light-emitting diodes (LEDs) or photovoltaic devices.

In terms of toxicity and safety profiles, preliminary data indicate that 1-(3-Chlorophenyl)-3-{[4-(Pyrrolidin-1-yl)Pyrimidin-2-yl]Methyl}Urea exhibits moderate cytotoxicity against certain cancer cell lines while showing lower toxicity towards normal cells. This selectivity suggests that it may have therapeutic potential without causing significant adverse effects at therapeutic doses.

The development of analogs based on this compound has further expanded its research scope. By modifying substituents on the pyrimidine ring or altering the urea group, researchers can fine-tune its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These modifications are critical for optimizing drug candidates for clinical use.

In conclusion, 1-(3-Chlorophenyl)-3-{[4-(Pyrrolidin-1-yl)Pyrimidin-2-yl]Methyl}Urea, with its CAS number 1797660-00-4, represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial development.